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ELEVATE Trial Application Notes

Scientific Rationale and Trial Design

The phase 1b/2 ELEVATE trial is an open-label, umbrella study designed to evaluate elacestrant in
combination with multiple targeted therapies for patients with ER+/HER2- locally advanced or metastatic
breast cancer [1]. Its primary objective is to determine the safety, recommended phase 2 dose (RP2D), and

efficacy of these combinations to overcome diverse endocrine resistance pathways.

The trial is structured into multiple cohorts, investigating elacestrant paired with CDK4/6 inhibitors
(abemaciclib, palbociclib, ribociclib) and inhibitors of the PI3K/AKT/mTOR pathway (alpelisib, everolimus,
capivasertib) [2] [1]. This design positions elacestrant as a potential novel endocrine therapy (ET) backbone
for all-oral combination regimens, aiming to delay the need for chemotherapy or antibody-drug conjugates

[3].

Key Efficacy Findings

Updated results from the ELEVATE trial presented at the 2025 ASCO Annual Meeting show encouraging

preliminary efficacy for elacestrant combinations. The data below focus on the ribociclib and everolimus
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cohorts in patients who had received prior endocrine therapy and a CDK4/6 inhibitor [3].

Table 1: Preliminary Efficacy of Elacestrant Combinations in the ELEVATE Trial

Combination Median Progression-Free

. Recommended Phase 2 Dose (RP2D)
Therapy Survival (PFS)
Elacestrant + 7.8 months [3] Elacestrant 345 mg + Ribociclib 400 mg daily (3
Ribociclib weeks on/1 week off) [3] [2]
Elacestrant + 8.3 months [3] Elacestrant 345 mg + Everolimus 7.5 mg daily
Everolimus [3]

These findings are consistent with data from the elacestrant plus abemaciclib cohort presented earlier, which

also showed favorable preliminary efficacy and safety [1].

Safety and Tolerability Profile

The safety profiles of elacestrant combinations in the ELEVATE trial are consistent with the known profiles
of each targeted agent when combined with standard-of-care endocrine therapy [3] [1]. Most adverse events

(AEs) were mild (Grade 1-2), and the safety profiles were manageable across cohorts [3].

Table 2: Common and Notable Grade >3 Treatment-Emergent Adverse Events (TEAEs)

Adverse . - .

Event Elacestrant + Ribociclib (RP2D) Elacestrant + Everolimus (RP2D)

Most Consistent with known profiles of ribociclib + ET  Consistent with known profiles of

Common [3] everolimus + ET [3]

TEAEs

Grade =3 Manageable, with specific dose adjustments Manageable, with a safety profile

TEAEs (e.g., ribociclib reduction to 400 mg) consistent with everolimus plus
implemented for tolerability [3] [2] standard ET [3]
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Experimental Protocols

Patient Selection and Dosing Protocol

¢ Inclusion Criteria: The trial enrolls adult patients with histologically or cytologically confirmed
ER+/HER2- locally advanced or metastatic breast cancer. Key inclusion factors are prior treatment
with endocrine therapy and a CDK4/6 inhibitor, and measurable or evaluable disease [1].

e Dosing Administration: Patients receive the RP2D for each combination orally with food [4]. For the
ribociclib combination, the schedule is 3 weeks of daily dosing followed by a 1-week break [2]. For the
everolimus combination, dosing is continuous.

¢ Dose Modification Guidelines: The protocol allows for dose reductions to manage toxicity. For
example, the ribociclib dose was reduced to 400 mg from a higher dose to optimize the balance
between efficacy and tolerability [2].

Efficacy and Safety Assessment Methodology

e Primary Efficacy Endpoint: Progression-Free Survival (PFS) is a key endpoint, defined as the
time from randomization to disease progression or death from any cause. Tumor assessments are
performed regularly using standard RECIST v1.1 criteria [5].

o Safety Monitoring: Safety is evaluated through continuous monitoring of treatment-emergent
adverse events (TEAESs), graded according to the National Cancer Institute's Common Terminology
Criteria for Adverse Events (CTCAE). Specific monitoring for known class effects (e.g., dyslipidemia
with elacestrant, hematological toxicities with ribociclib, stomatitis with everolimus) is mandated [6]
[3].

e Laboratory Assessments: Schedule regular blood tests to monitor lipid profiles (due to the risk of
hypercholesterolemia and hypertriglyceridemia), liver function (AST, ALT), renal function (creatinine),
and complete blood count [6].

Visualizing the Scientific Rationale

The following diagram illustrates the scientific rationale behind the combination strategies tested in the
ELEVATE trial, highlighting how elacestrant and its partner drugs simultaneously target different resistance

pathways.
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Discussion and Future Directions

The ELEVATE trial establishes a strong foundation for using elacestrant as a backbone for combination
therapy in ER+/HER2- mBC. The preliminary efficacy and manageable safety of elacestrant with ribociclib
or everolimus support further clinical development [3] [1]. The determination of RP2Ds for these

combinations is a critical step for designing subsequent phase 3 trials.

Future directions include the ongoing phase 3 ADELA trial (NCT06382948), which will further evaluate
the combination of elacestrant and everolimus in a randomized, double-blinded setting for patients with
ESR1-mutated tumors progressing on ET and a CDK4/6 inhibitor [1]. The ELEVATE trial continues to
explore other combinations, such as with capivasertib and alpelisib, to fully elucidate elacestrant's potential

in overcoming diverse resistance mechanisms.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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